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Compound of Interest

Compound Name: Ac-YVAD-AMC

Cat. No.: B124896

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorogenic caspase-1
substrate, Ac-YVAD-AMC (Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-methyl-2-oxo-2H-1-
benzopyran-7-yl)-L-aspartamide). This document details the product's technical specifications,
its critical role in the caspase-1 signaling pathway, and standardized protocols for its use in
experimental settings.

Core Product Information

Ac-YVAD-AMC is a highly specific and sensitive substrate for caspase-1, an enzyme pivotal in
the inflammatory response and pyroptotic cell death. The substrate consists of the peptide
sequence Tyr-Val-Ala-Asp (YVAD), which is recognized and cleaved by active caspase-1. This
sequence is based on the cleavage site in the precursor of interleukin-13 (pro-IL-13). The
peptide is conjugated to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (AMC). In
its uncleaved state, the fluorescence of AMC is quenched. Upon cleavage by caspase-1, the
free AMC molecule is released and emits a bright, detectable fluorescence, providing a direct
measure of enzyme activity.

Technical Specifications

The following tables summarize the key quantitative and qualitative data for Ac-YVAD-AMC.
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Property Value Citations
Ac-Tyr-Val-Ala-Asp-AMC (Ac-

Sequence [1][2]
YVAD-AMC)

Molecular Formula Cs3H39Ns5010 [1][2]

Molecular Weight 665.7 g/mol [11[2]

CAS Number 149231-65-2 [2]

Excitation Wavelength 340-360 nm

Emission Wavelength 440-460 nm

) >95% to =98% (as determined

Purity [1]
by HPLC)
White to off-white lyophilized

Appearance [1]
powder

Handling & Storage Recommendations Citations

Solubility

Soluble in DMSO.

Storage Conditions

Store at -20°C. Protect from
light and keep dry.

[1]2]

Stock Solution Storage

In DMSO at -20°C, the solution

is stable for over a month if

anhydrous.

Mechanism of Action and Signaling Pathway

Ac-YVAD-AMC serves as an artificial substrate for caspase-1, a key protease in the innate
immune system. Caspase-1 is typically activated within a multi-protein complex called the
inflammasome.[3] This activation is a critical step in the cellular response to pathogenic
invasion and sterile inflammatory triggers.[4]

Upon activation, caspase-1 cleaves several downstream targets, most notably pro-
inflammatory cytokines and Gasdermin D. The cleavage of pro-IL-1[3 and pro-IL-18 leads to
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their maturation and secretion, amplifying the inflammatory cascade.[3][5] Simultaneously, the
cleavage of Gasdermin D by caspase-1 generates a pore-forming fragment that inserts into the
cell membrane, leading to a lytic, pro-inflammatory form of cell death known as pyroptosis.[5]

The following diagram illustrates the canonical caspase-1 activation pathway.
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Caption: Canonical Caspase-1 Activation and Effector Pathway.
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Experimental Protocols

The following is a generalized protocol for a fluorometric caspase-1 activity assay using Ac-
YVAD-AMC or a similar substrate like Ac-YVAD-AFC.[6] Optimization may be required
depending on the specific experimental conditions, cell type, and equipment.

Reagent Preparation

Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NacCl, 0.1% CHAPS, 1 mM EDTA, and 10%
glycerol. Store at 4°C.

Reaction Buffer (2X): 40 mM HEPES (pH 7.4), 200 mM NacCl, 20% glycerol, and 20 mM DTT.
Prepare fresh by adding DTT from a 1 M stock just before use.

Substrate Stock Solution: Prepare a 10 mM stock solution of Ac-YVAD-AMC in sterile,
anhydrous DMSO. Aliquot and store at -20°C, protected from light. Avoid repeated freeze-
thaw cycles.

Positive Control: Recombinant active caspase-1.

Cell Lysate Preparation

Induce apoptosis or pyroptosis in your cell culture model using the desired stimulus. Include
a non-induced control group.

Harvest cells by centrifugation at 500 x g for 5 minutes.
Wash the cell pellet once with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer. A general guideline is to use 25-50 pL of
Lysis Buffer per 1-2 x 10° cells.[6]

Incubate the lysate on ice for 10-15 minutes.
Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

Transfer the supernatant (cytosolic extract) to a pre-chilled tube. This is your cell lysate.
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» Determine the protein concentration of the lysate using a compatible method (e.g., BCA
assay). Normalize all samples to the same protein concentration using Lysis Buffer.

Caspase-1 Activity Assay

e In a 96-well black, flat-bottom microplate, add 50 pL of cell lysate (typically 100-200 ug of
total protein) to each well.[6]

« Include the following controls:
o Blank: 50 pL of Lysis Buffer without cell lysate.
o Negative Control: Lysate from non-induced cells.
o Positive Control: Active recombinant caspase-1.

o Prepare the working substrate solution by diluting the 10 mM Ac-YVAD-AMC stock to a final
concentration of 50-100 uM in 2X Reaction Buffer.

o Add 50 pL of the 2X Reaction Buffer (containing the substrate) to each well, bringing the total
volume to 100 pL. The final substrate concentration will be 25-50 uM.

 Incubate the plate at 37°C for 1-2 hours, protected from light. Incubation time may need
optimization.

o Measure the fluorescence using a microplate fluorometer with an excitation wavelength of
355 nm and an emission wavelength of 460 nm.

Data Analysis

o Subtract the fluorescence reading of the blank control from all other readings.

o Express the results as relative fluorescence units (RFU) or calculate the fold-increase in
caspase-1 activity by comparing the fluorescence of the induced samples to the non-induced
control.

The following diagram outlines the general workflow for the caspase-1 activity assay.
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Caption: General Workflow for a Fluorometric Caspase-1 Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ac-YVAD-AMC: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124896#ac-yvad-amc-product-information-and-
datasheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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